Cas no 1804705-76-7 (3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid)
3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid
-
- Inchi: 1S/C7H3F3INO2/c8-3-1-2(7(13)14)4(5(9)10)6(11)12-3/h1,5H,(H,13,14)
- InChI Key: DBZYGILELCYDRV-UHFFFAOYSA-N
- SMILES: IC1C(C(F)F)=C(C(=O)O)C=C(N=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- XLogP3: 2.1
- Topological Polar Surface Area: 50.2
3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029035754-250mg |
3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid |
1804705-76-7 | 95% | 250mg |
$940.80 | 2022-04-01 | |
| Alichem | A029035754-500mg |
3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid |
1804705-76-7 | 95% | 500mg |
$1,718.70 | 2022-04-01 | |
| Alichem | A029035754-1g |
3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid |
1804705-76-7 | 95% | 1g |
$3,010.80 | 2022-04-01 |
3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid
Introduction to 3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid (CAS No. 1804705-76-7)
3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid, identified by its CAS number 1804705-76-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in drug design due to its versatile biological activity and synthetic accessibility. The presence of multiple fluorine atoms and an iodine substituent enhances its reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.
The 3-(Difluoromethyl) moiety is particularly noteworthy, as it introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. This feature is often exploited in medicinal chemistry to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. The 6-fluoro substituent further contributes to the compound's unique chemical and biological properties, influencing its interaction with biological targets such as enzymes and receptors.
2-Iodopyridine-4-carboxylic acid derivatives are well-documented for their role in developing novel therapeutic agents. The iodine atom at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. These reactions enable the introduction of diverse pharmacophores, facilitating the discovery of new drugs with improved efficacy and reduced side effects.
In recent years, there has been a surge in research focused on fluorinated pyridines due to their pronounced biological activity. Studies have demonstrated that fluorine atoms can enhance the bioavailability of drugs by improving lipophilicity and reducing metabolic degradation. Additionally, fluorine substitution can fine-tune receptor binding interactions, leading to more selective and potent therapeutic agents. The combination of difluoromethyl, fluoro, and iodo groups in 3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid makes it an exceptionally intriguing candidate for further exploration.
One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these disorders. The structural features of 3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid suggest its potential utility in this context, particularly for targeting tyrosine kinases where fluorinated pyridines have shown promise.
Advances in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies indicate that the electron-deficient nature of the difluoromethyl group and the electron-withdrawing effect of the fluoro substituent can optimize interactions with key residues in kinase active sites. These insights have guided synthetic efforts toward designing more potent and selective inhibitors.
The role of iodopyridines as intermediates in drug discovery extends beyond kinase inhibition. They have been utilized in developing antiviral and antibacterial agents as well. The iodine atom allows for facile introduction of diverse functional groups through transition-metal-catalyzed reactions, enabling the construction of complex scaffolds with tailored biological properties. For instance, recent studies have highlighted the use of iodinated pyridines in generating novel antiviral compounds that target viral proteases and polymerases.
The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their improved pharmacokinetic profiles. Regulatory agencies often favor drugs containing fluorine atoms because they tend to exhibit better bioavailability and longer half-lives compared to non-fluorinated analogs. This preference has spurred innovation in fluorination techniques and has led to the development of new synthetic methodologies for introducing fluorine atoms into molecular structures.
3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid exemplifies how structural complexity can be leveraged to develop next-generation therapeutics. Its unique combination of substituents offers multiple opportunities for further derivatization, allowing researchers to fine-tune its biological activity for specific therapeutic applications. As drug discovery continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.
The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic strategies employed in medicinal chemistry. Key steps include halogenation reactions to introduce the iodine atom at the 2-position, followed by carboxylation at the 4-position using appropriate methodologies such as Boc protection or direct carboxylation techniques. The final step often involves deprotection or selective functionalization to yield the desired product.
In conclusion, 3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid (CAS No. 1804705-76-7) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features make it an excellent starting point for developing novel therapeutic agents targeting various diseases, particularly cancer and infectious disorders. As research progresses, further exploration into its derivatives will likely uncover even more innovative applications, solidifying its importance in modern drug discovery efforts.
1804705-76-7 (3-(Difluoromethyl)-6-fluoro-2-iodopyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)